Cas no 73585-54-3 (Benzene, 1-(1,1-dimethoxyethyl)-3-nitro-)

• Product Name: Benzene, 1-(1,1-dimethoxyethyl)-3-nitro-
• CAS No: 73585-54-3
• MF: C₁₀H₁₃NO₄
• MW: 211.214523077011
• CID: 542261
• PubChem ID: 11608183
• Update Time: 2025-04-19

Benzene, 1-(1,1-dimethoxyethyl)-3-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(1,1-dimethoxyethyl)-3-nitro-
• 1-(1,1-dimethoxyethyl)-3-nitrobenzene
• DTXSID10469366
• 73585-54-3

• Inchi： 1S/C10H13NO4/c1-10(14-2,15-3)8-5-4-6-9(7-8)11(12)13/h4-7H,1-3H3
• InChI Key： YYKYXPBOPZDFNM-UHFFFAOYSA-N
• SMILES： O(C)C(C)(C1C=CC=C(C=1)[N+](=O)[O-])OC

Computed Properties

• Exact Mass: 211.08445790g/mol
• Monoisotopic Mass: 211.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 64.3Ų